Cas no 62939-72-4 (Cyclobutanone, 3-ethyl-2,2,3-trimethyl-)

• Product Name: Cyclobutanone, 3-ethyl-2,2,3-trimethyl-
• CAS No: 62939-72-4
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 428504
• PubChem ID: 71381750
• Update Time: 2025-04-19

Cyclobutanone, 3-ethyl-2,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 3-ethyl-2,2,3-trimethyl-
• 3-ethyl-2,2,3-trimethylcyclobutan-1-one
• 62939-72-4
• DTXSID90804175

• Inchi： 1S/C9H16O/c1-5-9(4)6-7(10)8(9,2)3/h5-6H2,1-4H3
• InChI Key： XOIIEXSXZMBGAN-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(CC)C1(C)C

Computed Properties

• Exact Mass: 140.12018
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07